Cas no 1956354-99-6 (3-Bromopiperidine hydrochloride)

• Product Name: 3-Bromopiperidine hydrochloride
• CAS No: 1956354-99-6
• MF: C₅H₁₁BrClN
• MW: 200.504539728165
• MDL: MFCD12405298
• CID: 4631860
• PubChem ID: 53432789
• Update Time: 2025-05-22

3-Bromopiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-BROMOPIPERIDINE HYDROCHLORIDE
• 3-Bromopiperidine HCl
• 3-Bromopiperidinehydrochloride
• SB23192
• P16558
• C5H11BrClN
• AS-53480
• SY344631
• 1956354-99-6
• MFCD12405298
• 3-bromopiperidine;hydrochloride
• CS-0051434
• AKOS022177823
• 3-Bromopiperidine hydrochloride

• MDL： MFCD12405298
• Inchi： 1S/C5H10BrN.ClH/c6-5-2-1-3-7-4-5;/h5,7H,1-4H2;1H
• InChI Key： LFQIOFJSXVDIOE-UHFFFAOYSA-N
• SMILES： BrC1CNCCC1.Cl

Computed Properties

• Exact Mass: 198.976
• Monoisotopic Mass: 198.976
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 56
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-Bromopiperidine hydrochloride

3-Bromopiperidine Hydrochloride

3-Bromopiperidine hydrochloride (CAS No. 1956354-99-6) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique properties and potential applications. This compound is a brominated derivative of piperidine, a six-membered saturated heterocyclic amine, and its hydrochloride salt form makes it particularly useful in various chemical reactions and biological studies.

The structure of 3-bromopiperidine hydrochloride consists of a piperidine ring with a bromine atom attached at the third position. This substitution pattern imparts distinct reactivity and selectivity to the molecule, making it a valuable intermediate in the synthesis of complex organic compounds. Recent studies have highlighted its role in the development of novel pharmaceutical agents, particularly in the design of bioactive molecules with potential therapeutic applications.

One of the most notable advancements involving 3-bromopiperidine hydrochloride is its use as a key intermediate in the synthesis of opioid receptor agonists. Researchers have explored its ability to modulate receptor activity, paving the way for the development of safer and more effective pain management drugs. The compound's bromine substituent plays a crucial role in enhancing the molecule's binding affinity to specific receptors, thereby improving its pharmacological profile.

Moreover, 3-bromopiperidine hydrochloride has been employed in the synthesis of various heterocyclic compounds, including quinolines and isoquinolines, which are known for their antibacterial and antifungal properties. The versatility of this compound lies in its ability to undergo diverse chemical transformations, such as nucleophilic substitutions and eliminations, making it a valuable tool in organic synthesis.

In terms of physical properties, 3-bromopiperidine hydrochloride is typically obtained as a white crystalline solid with a melting point of approximately 210°C. Its solubility in water is moderate, which facilitates its use in aqueous reaction conditions. The compound is stable under normal storage conditions but should be protected from moisture and light to prevent degradation.

Recent research has also focused on the environmental impact of 3-bromopiperidine hydrochloride, particularly its biodegradation pathways and toxicity profile. Studies indicate that the compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in aquatic environments. However, further investigations are required to fully understand its ecological implications and ensure sustainable practices in its production and use.

In conclusion, 3-bromopiperidine hydrochloride (CAS No. 1956354-99-6) is a versatile and intriguing compound with a wide range of applications in organic synthesis and drug discovery. Its unique chemical properties, combined with recent advancements in its utilization, position it as an essential building block in modern chemical research.